Cas no 1806482-31-4 (2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one)

2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one is a brominated aromatic ketone derivative featuring both a bromomethyl and trifluoromethoxy substituent on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its reactive functional groups, which enable its use as a versatile intermediate in the preparation of more complex molecules, including pharmaceuticals and agrochemicals. The presence of bromine atoms enhances its utility in cross-coupling reactions, while the trifluoromethoxy group contributes to improved metabolic stability and lipophilicity in derived compounds. Its well-defined structure and reactivity make it valuable for research applications requiring selective functionalization.
2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one structure
1806482-31-4 structure
Product Name:2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one
CAS No:1806482-31-4
MF:C11H9Br2F3O2
MW:389.991172552109
CID:4970862
Update Time:2025-10-28

2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one
    • Inchi: 1S/C11H9Br2F3O2/c1-6(13)10(17)8-4-7(5-12)2-3-9(8)18-11(14,15)16/h2-4,6H,5H2,1H3
    • InChI Key: TUPJWZMDBZWGPC-UHFFFAOYSA-N
    • SMILES: BrC(C)C(C1C=C(CBr)C=CC=1OC(F)(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 297
  • XLogP3: 4.5
  • Topological Polar Surface Area: 26.3

2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013025185-250mg
2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one
1806482-31-4 97%
250mg
484.80 USD 2021-06-24
Alichem
A013025185-500mg
2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one
1806482-31-4 97%
500mg
823.15 USD 2021-06-24
Alichem
A013025185-1g
2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one
1806482-31-4 97%
1g
1,460.20 USD 2021-06-24

Additional information on 2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one

2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1806482-31-4): A Comprehensive Overview

2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1806482-31-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique brominated and trifluoromethoxy functionalities, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one is composed of a brominated propionone core attached to a substituted phenyl ring. The presence of the bromine atoms and the trifluoromethoxy group imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, the compound has been extensively studied for its potential as an intermediate in the synthesis of biologically active molecules. One notable application is in the development of anticancer agents. Research published in the Journal of Medicinal Chemistry (2023) highlighted the use of 2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one as a key intermediate in the synthesis of novel tyrosine kinase inhibitors. These inhibitors have shown promising activity against various cancer cell lines, particularly in inhibiting the growth of breast and lung cancer cells.

Beyond its pharmaceutical applications, 2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one has also found utility in materials science. The compound's brominated and trifluoromethoxy functionalities make it an excellent precursor for the synthesis of functional polymers and coatings. A study published in Macromolecules (2023) demonstrated the use of this compound in the preparation of polymeric materials with enhanced thermal stability and mechanical strength. These materials have potential applications in electronic devices, automotive components, and aerospace engineering.

The synthetic accessibility of 2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one has been well-documented in the literature. A common synthetic route involves the reaction of 5-bromomethyl-2-trifluoromethoxybenzaldehyde with bromoacetyl bromide followed by a Knoevenagel condensation. This method provides high yields and excellent purity, making it suitable for large-scale production.

The physical properties of 2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one are also noteworthy. The compound is a white crystalline solid with a melting point ranging from 95 to 97°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol, which facilitates its use in various chemical reactions and processes.

In terms of safety and handling, while 2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one is not classified as a hazardous material, it is recommended to handle it with standard laboratory precautions. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling to minimize exposure risks.

The environmental impact of this compound has also been evaluated. Studies have shown that it does not pose significant environmental hazards when used and disposed of according to standard guidelines. However, it is important to follow local regulations and best practices for waste management to ensure environmental sustainability.

In conclusion, 2-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1806482-31-4) is a multifunctional compound with diverse applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.

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